Cas no 1212929-58-2 ((S)-1-(2-CHLOROPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE)

• Product Name: (S)-1-(2-CHLOROPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE
• CAS No: 1212929-58-2
• MF: C₇H₆ClF₃N₂
• MW: 210.584150791168
• CID: 5713662
• PubChem ID: 97296496
• Update Time: 2023-10-17

(S)-1-(2-CHLOROPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1212929-58-2
• (S)-1-(2-CHLOROPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE
• 4-Pyridinemethanamine, 2-chloro-α-(trifluoromethyl)-, (αS)-

• Inchi： 1S/C7H6ClF3N2/c8-5-3-4(1-2-13-5)6(12)7(9,10)11/h1-3,6H,12H2/t6-/m0/s1
• InChI Key： UKFBIPTYPLUXAK-LURJTMIESA-N
• SMILES： ClC1C=C(C=CN=1)[C@@H](C(F)(F)F)N

Computed Properties

• Exact Mass: 210.0171604g/mol
• Monoisotopic Mass: 210.0171604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.420±0.06 g/cm3(Predicted)
• Boiling Point: 266.1±40.0 °C(Predicted)
• pka: 2.56±0.50(Predicted)